Cas no 16065-70-6 (Benzoic acid,2,3,4,5,6-pentafluoro-, 2-(2,3,4,5,6-pentafluorobenzoyl)hydrazide)

Benzoic acid,2,3,4,5,6-pentafluoro-, 2-(2,3,4,5,6-pentafluorobenzoyl)hydrazide structure
16065-70-6 structure
Product Name:Benzoic acid,2,3,4,5,6-pentafluoro-, 2-(2,3,4,5,6-pentafluorobenzoyl)hydrazide
CAS No:16065-70-6
MF:C14H2F10N2O2
MW:420.1619181633
CID:197830
PubChem ID:298202
Update Time:2025-04-19

Benzoic acid,2,3,4,5,6-pentafluoro-, 2-(2,3,4,5,6-pentafluorobenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,3,4,5,6-pentafluoro-, 2-(2,3,4,5,6-pentafluorobenzoyl)hydrazide
    • 2,3,4,5,6-pentafluoro-N'-(pentafluorobenzoyl)benzohydrazide
    • AC1L6SS1
    • di(perfluorobenzoyl)hydrazide
    • N,N'-bis-pentafluorobenzoyl-hydrazine
    • N.N'-Bis-pentafluor-benzoyl-hydrazin
    • N'-Pentafluorbenzoyl-pentafluorbenzohydrazid
    • N'-pentafluorobenzoyl-pentafluorobenzohydrazide
    • NSC170092
    • SCHEMBL2354218
    • DTXSID60305280
    • 2,3,4,5,6-pentafluoro-N'-(2,3,4,5,6-pentafluorobenzoyl)benzohydrazide
    • NSC-170092
    • 16065-70-6
    • Inchi: 1S/C14H2F10N2O2/c15-3-1(4(16)8(20)11(23)7(3)19)13(27)25-26-14(28)2-5(17)9(21)12(24)10(22)6(2)18/h(H,25,27)(H,26,28)
    • InChI Key: UKJJCJYJYWBWKG-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(NNC(C1C(=C(C(=C(C=1F)F)F)F)F)=O)=O)F)F)F)F

Computed Properties

  • Exact Mass: 419.99566
  • Monoisotopic Mass: 419.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.749
  • Boiling Point: 538.9°Cat760mmHg
  • Flash Point: 279.7°C
  • Refractive Index: 1.481
  • PSA: 58.2
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